5-Bromo-2-(2,6-difluorobenzyl)pyridine

• Molecular Formula: C12H8BrF2N
• Molecular Weight: 284.10 g/mol
• IUPAC Name: 5-bromo-2-[(2,6-difluorophenyl)methyl]pyridine
• InChI: InChI=1S/C12H8BrF2N/c13-8-4-5-9(16-7-8)6-10-11(14)2-1-3-12(10)15/h1-5,7H,6H2
• InChI Key: HTQWWWGQYKSVBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CC2=NC=C(C=C2)Br)F

Description

5-Bromo-2-(2,6-difluorobenzyl)pyridine is a useful research compound. Its molecular formula is C12H8BrF2N and its molecular weight is 284.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2,5-dibromopyridine (10 g) in THF was added Tetrakis (2.2 g) and 2,6-difluorobenzylzinc bromide (126 mL, 63 mmol). The reaction was heated to reflux until reaction was complete by TLC. The reaction was cooled to room temperature, filtered through celite, and concentrated in vacuo. The title compound was purified by silica gel (Hexanes/methylene chloride).